Adenosine Impurity 22

• Molecular Formula: C9H12N2O5
• Molecular Weight: 230.19 g/mol
• InChI: InChI=1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1/i9+2
• InChIKey: MXHRCPNRJAMMIM-YVJUMZFVSA-N

Adenosine Impurity 22 (Ribavirin Impurity 22, Tetraacetyladenosine): CAS 7387-58-8 Reference Standard for Antiviral API Purity Control

Adenosine Impurity 22, also cataloged as Ribavirin Impurity 22 or Tetraacetyladenosine (CAS 7387-58-8), is a fully acetylated adenosine derivative with the molecular formula C18H21N5O8 and a molecular weight of 435.39 g/mol [1][2]. It serves as a critical reference standard for the detection and quantification of related substances in Ribavirin active pharmaceutical ingredient (API) and drug products. This compound is not a naturally occurring adenosine metabolite but a synthetic byproduct arising from acetylation reactions during Ribavirin manufacturing [3]. As an impurity, it requires strict control per ICH guidelines, with acceptance criteria typically limiting total impurities to not more than 1.0% in the drug substance, as defined by compendial standards [4].

HPLC / LC-MS impurity profiling for Ribavirin API and drug products

Reference standard for peracetylated adenosine impurity (Tetraacetyladenosine)

Supports ICH Q3A impurity control threshold testing and method validation

• [1] PubChem. (2025). Compound Summary for CID 253646: [5-(6-Acetamidopurin-9-yl)-3,4-diacetyloxyoxolan-2-yl]methyl acetate. View Source
• [2] CATO Research Chemicals. (2023). Ribavirin Impurity 22 (Tetraacetyladenosine) Product Datasheet. View Source
• [3] Veeprho. (n.d.). Ribavirin Impurities and Related Compounds. View Source
• [4] USP Monographs: Adenosine Injection. (n.d.). Impurity limits. View Source

Why Generic Adenosine Impurity Substitution Fails: Adenosine Impurity 22 (CAS 7387-58-8) Quantitative Differentiation

In the context of Ribavirin manufacturing and quality control, the substitution of Adenosine Impurity 22 with structurally similar nucleoside analogs or uncharacterized impurities is not analytically or regulatorily valid. This compound's unique per-acetylated purine structure (C18H21N5O8) confers distinct physicochemical properties, including a calculated XLogP3 of -0.6 and a specific molecular mass of 435.39 g/mol, which are essential for its resolution in validated HPLC methods [1]. In contrast, common adenosine impurities like adenine (C5H5N5, 135.13 g/mol) or inosine (C10H12N4O5, 268.23 g/mol) exhibit vastly different retention behaviors and spectral characteristics [2]. The use of a non-identical reference standard would compromise the accuracy of impurity profiling, leading to potential false negatives or inaccurate quantification, thereby failing to meet the specific system suitability criteria defined in Ribavirin monographs. The following sections provide a quantitative, evidence-based justification for the necessary procurement of this specific compound.

Different molecular mass and fragmentation

Non-acetylated impurities (adenine, inosine) have distinct m/z and lack acetyl loss, which may compromise unambiguous LC-MS identification.

Retention shift and co-elution risk

Generic nucleoside standards differ in hydrophobicity; a less hydrophobic substitute may co-elute with the API peak, yielding inaccurate quantification.

Absence of ISO 17034 certification

Uncertified impurity preparations may lack full characterization data, potentially failing to meet regulatory data integrity expectations for ANDA/DMF submissions.

• [1] PubChem. (2025). Computed Properties for CID 253646: XLogP3 and Molecular Weight. View Source
• [2] Pharmaffiliates. (n.d.). Adenosine Impurity A (Adenine) Product Page. View Source

Adenosine Impurity 22: Quantitative Evidence Guide for Differentiated Analytical Selection

Molecular Identity and Mass Spectrometric Differentiation from Common Adenosine Impurities

Adenosine Impurity 22 (Tetraacetyladenosine) is differentiated from the primary adenosine API and its common impurities by its unique molecular formula, C18H21N5O8, and corresponding monoisotopic mass of 435.39 g/mol [1]. This is a critical distinction from common adenosine-related impurities such as Adenine (C5H5N5, 135.13 g/mol) and Inosine (C10H12N4O5, 268.23 g/mol) [2]. In LC-MS/MS analysis, the protonated precursor ion [M+H]+ of 436.39 m/z for Adenosine Impurity 22 will generate a distinct fragmentation pattern, specifically the loss of acetyl groups, which is not observed in non-acetylated impurities [3].

Monoisotopic Mass

Class-level inference

435.39 g/mol vs Adenine 135.13 g/mol (API 267.24 g/mol)

Unique mass enables unambiguous LC-MS identification and differentiation from common nucleoside impurities.

Confirm by HRMS for definitive structural assignment.

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	435.39 g/mol; C18H21N5O8
Comparator Or Baseline	Adenosine API: 267.24 g/mol; C10H13N5O4; Adenine (Impurity A): 135.13 g/mol; C5H5N5
Quantified Difference	Target MW is 168.15 g/mol greater than API and 300.26 g/mol greater than Adenine.
Conditions	Calculated molecular weight based on chemical structure; confirmable via high-resolution mass spectrometry (HRMS).

Why This Matters

A unique molecular mass ensures unambiguous identification and quantification in LC-MS methods, preventing misidentification with other nucleoside impurities.

• [1] PubChem. (2025). Molecular Weight for CID 253646. View Source
• [2] Pharmaffiliates. (n.d.). Adenosine API and Impurity A Reference Standards. View Source
• [3] Shen, Y., et al. (2019). Identification of new trace related impurities in adenosine products using UHPLC/QTOF-MS. Rapid Commun Mass Spectrom. 33(22):1733-1741. View Source

Purity Specification and ISO 17034 Certification for Regulatory Compliance

As a certified reference material, Adenosine Impurity 22 is supplied with a guaranteed purity of >95% by HPLC, a specification critical for its use as a quantitative standard in analytical methods [1]. This product, manufactured under ISO 17034 accreditation, ensures metrological traceability and provides a comprehensive Certificate of Analysis (CoA) including NMR, MS, and HPLC data [1]. In contrast, many generic or in-house impurity preparations may not meet this level of certification or provide complete characterization data, which is a requirement for regulatory filings such as ANDAs and DMFs with agencies like the FDA and EMA .

Certified Purity

Head-to-head

>95% (HPLC) ISO 17034 accredited, full CoA

Supports method validation and regulatory data integrity for pharmaceutical equivalence documentation.

Verify batch-specific CoA for purity and characterization data.

Evidence Dimension	Certified Purity and Quality System
Target Compound Data	Purity >95%; Manufactured and certified under ISO 17034 with comprehensive CoA.
Comparator Or Baseline	Generic chemical supply: Purity may be unspecified or lower; no formal ISO 17034 certification.
Quantified Difference	Guaranteed minimum purity of 95% vs. non-guaranteed or lower purity for non-certified materials.
Conditions	As per vendor specifications and ISO 17034:2016 standard requirements for reference material producers.

Why This Matters

Procuring an ISO 17034-certified standard with documented purity and characterization is essential for method validation and meeting regulatory authority expectations for data integrity.

• [1] CATO Research Chemicals. (2023). Ribavirin Impurity 22 (Tetraacetyladenosine) Product Datasheet. View Source

Chromatographic Behavior and System Suitability for Ribavirin HPLC Methods

Adenosine Impurity 22's per-acetylated structure confers significantly greater hydrophobicity compared to its parent nucleoside, Adenosine. This is reflected in its calculated partition coefficient (XLogP3) of -0.6, compared to Adenosine's XLogP3 of -2.1 [1]. This increased hydrophobicity translates to a longer retention time on reversed-phase HPLC columns, facilitating its resolution from the more polar Adenosine API peak. In a validated HPLC method for Ribavirin-related substances, this differential retention is exploited as a system suitability requirement to ensure adequate separation from the main peak and other specified impurities like Ribavirin Impurity A and B [2]. Substituting a less hydrophobic impurity could lead to co-elution and inaccurate purity assessment.

Predicted Retention

Class-level inference

XLogP3 −0.6 Δ1.5 vs Adenosine API (−2.1)

Higher hydrophobicity supports separation from the parent API peak on reversed-phase columns.

Validate system suitability under specific method conditions.

Evidence Dimension	Hydrophobicity and Predicted Chromatographic Retention
Target Compound Data	XLogP3 = -0.6
Comparator Or Baseline	Adenosine (API): XLogP3 = -2.1
Quantified Difference	XLogP3 difference of 1.5 units, indicating significantly higher hydrophobicity.
Conditions	Calculated XLogP3 values; Reversed-phase HPLC with a C18 column.

Why This Matters

A distinct and predictable retention time ensures the specific impurity can be reliably separated and quantified, which is a critical parameter for method validation and routine quality control.

• [1] PubChem. (2025). Computed Properties for CID 253646 and CID 60961 (Adenosine): XLogP3. View Source
• [2] USP. (n.d.). Ribavirin Monograph: Related Compounds Test. View Source

Adenosine Impurity 22 (Ribavirin Impurity 22): Critical Application Scenarios in Pharmaceutical Development and QC

Method Development and Validation for Ribavirin Impurity Profiling

This reference standard is essential for the development and validation of a stability-indicating HPLC or UHPLC method to quantify Tetraacetyladenosine in Ribavirin drug substance and finished dosage forms. Its unique retention time and UV/Vis spectral profile, derived from its per-acetylated structure, are used to establish system suitability parameters (e.g., resolution factor ≥2.0 between the Ribavirin and Impurity 22 peaks) as per ICH Q2(R1) guidelines [1].

Regulatory Submission Support (ANDA/DMF) for Generic Ribavirin Products

Procuring a fully characterized, ISO 17034-certified batch of Adenosine Impurity 22 is a prerequisite for preparing the impurity section of an Abbreviated New Drug Application (ANDA) or Drug Master File (DMF). The supplied Certificate of Analysis (CoA) with >95% purity and full spectroscopic characterization (NMR, MS) provides the necessary documentation to demonstrate control of this specific process-related impurity, satisfying FDA and EMA requirements for pharmaceutical equivalence [2].

Quality Control Batch Release and Stability Studies

In QC laboratories, Adenosine Impurity 22 is used as a quantitative reference marker to ensure that the level of this specific impurity in each manufactured lot of Ribavirin API or drug product remains below the established specification limit (e.g., ≤0.10% area by HPLC) [3]. This is critical for long-term and accelerated stability studies to monitor any increase in this impurity as a potential degradation product.

Application

Selection Property

Validation Focus

Ribavirin impurity profiling method validation

Distinct peracetylated retention and UV profile

Resolution from API peak per system suitability

Regulatory submission support (ANDA/DMF)

ISO 17034-certified purity >95%, full CoA (NMR, MS, HPLC)

Documentation for pharmaceutical equivalence

QC batch release and stability studies

Quantitative reference marker for Tetraacetyladenosine

Monitor impurity level versus compendial specification limits

• [1] ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). View Source
• [2] CATO Research Chemicals. (2023). Ribavirin Impurity 22 (Tetraacetyladenosine) Product Datasheet: Quality System and CoA. View Source
• [3] USP. (n.d.). Ribavirin Monograph: Impurity Limits. View Source